Cas no 543694-40-2 (N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide)

• Product Name: N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide
• CAS No: 543694-40-2
• MF: C₁₁H₁₄N₄O₂S₂
• MW: 298.384459018707
• MDL: MFCD03368386
• CID: 3084653
• PubChem ID: 847845
• Update Time: 2025-05-21

N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• <br>N-((5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl)-N-methylbenzenesulfon amide
• 543694-40-2
• CBKinase1_024079
• N-((5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl)-N-methylbenzenesulfonamide
• SR-01000296248
• STK138742
• benzenesulfonamide, N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-methyl-
• N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-N-methylbenzenesulfonamide
• N-methyl-N-[(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
• SMR000201325
• N-methyl-N-[(4-methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
• MFCD03368386
• CS-0319857
• SR-01000296248-1
• HMS2486N23
• CBKinase1_011679
• AKOS003277925
• ALBB-025953
• AO-080/42479450
• H35312
• HMS1600N06
• LS-08744
• MLS000582106
• CHEMBL1461114
• BRD-K50499038-001-01-2
• N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide

• MDL： MFCD03368386
• Inchi： 1S/C11H14N4O2S2/c1-14(8-10-12-13-11(18)15(10)2)19(16,17)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,13,18)
• InChI Key： YRPZOOJDSAEOIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CC1=NNC(N1C)=S)(=O)=O

Computed Properties

• Exact Mass: 298.05581805Da
• Monoisotopic Mass: 298.05581805Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide

N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 543694-40-2, known as N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. The name itself is a testament to its intricate composition, with key functional groups such as the 5-Mercapto moiety and the 1,2,4-triazole ring system playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of sulfur-containing heterocycles like the 1,2,4-triazole in various chemical reactions. The presence of the mercapto group (-SH) in this compound adds another layer of complexity, enabling it to participate in thiol-based reactions and potentially serving as a versatile building block in organic synthesis. Researchers have explored its role in forming stable sulfur-based bonds, which could be critical in developing new materials with enhanced mechanical properties.

The benzenesulfonamide portion of the molecule is another area of interest. Sulfonamides are well-known for their stability and bioavailability, making them valuable in pharmaceutical applications. The combination of a sulfonamide group with a triazole ring creates a unique structure that could be exploited for drug delivery systems or as an intermediate in the synthesis of bioactive compounds. Recent advancements in medicinal chemistry have emphasized the importance of such hybrid structures in targeting specific biological pathways.

In terms of synthesis, this compound represents a significant achievement in multi-component reactions. The construction of the triazole ring via click chemistry has been a focal point of recent research, with studies demonstrating efficient methods for assembling such heterocycles under mild conditions. The integration of the mercapto group into the triazole system further underscores the versatility of this approach, offering new possibilities for functionalization and application.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for sustainable chemical practices. Preliminary studies suggest that the stability of this compound under various conditions could make it suitable for long-term applications in industrial settings. However, further research is needed to fully assess its environmental impact and biodegradability.

In conclusion, N-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl-N-methylbenzenesulfonamide stands as a prime example of how advanced chemical design can lead to innovative materials and compounds with diverse applications. Its unique structure and functional groups position it at the forefront of modern chemical research, offering promising avenues for future exploration and development.